Cas no 1004193-54-7 (1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

1-(2-Fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole is a specialized heterocyclic compound featuring both a fluorophenyl and an isothiocyanate functional group. This structure confers reactivity and versatility, making it valuable in synthetic organic chemistry, particularly in the development of pharmacologically active molecules or as a building block for more complex derivatives. The fluorine substituent enhances stability and influences electronic properties, while the isothiocyanate group offers a reactive handle for further functionalization, such as thiourea formation. Its well-defined reactivity profile and potential applications in medicinal chemistry or material science underscore its utility as an intermediate in targeted synthesis.

1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole structure

1004193-54-7 structure

Product Name:1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole

CAS No:1004193-54-7

MF:C₁₁H₈FN₃S

MW:233.264723777771

MDL:MFCD04968745

CID:3058492

PubChem ID:7017388

Update Time:2025-10-28

1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Fluoro-benzyl)-4-isothiocyanato-1H-pyrazole
- AKOS B017706
- ART-CHEM-BB B017706
- 1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole
- 1-(2-fluorobenzyl)-4-isothiocyanato-1H-pyrazole
- 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-pyrazole
- 1004193-54-7
- STK312191
- 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
- AKOS000307642
- EN300-229243
- 1-[(2-fluorophenyl)methyl]-4-isothiocyanatopyrazole
- BBL038521
- MDL： MFCD04968745
- Inchi： 1S/C11H8FN3S/c12-11-4-2-1-3-9(11)6-15-7-10(5-14-15)13-8-16/h1-5,7H,6H2
- InChI Key： OIJKXNUEPKFVEZ-UHFFFAOYSA-N
- SMILES： S=C=NC1C=NN(C=1)CC1C=CC=CC=1F

Computed Properties

Exact Mass: 233.04229660Da
Monoisotopic Mass: 233.04229660Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 62.3Å²

1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole Pricemore >>

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